Cas no 6375-16-2 (N-(3-Amino-4-methylphenyl)acetamide)

• Product Name: N-(3-Amino-4-methylphenyl)acetamide
• CAS No: 6375-16-2
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 505099
• PubChem ID: 329775371
• Update Time: 2025-06-14

N-(3-Amino-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Amino-4-methylphenyl)acetamide
• Acetamide,N-(3-amino-4-methylphenyl)-
• 1-(2-fluorophenyl)-3-{5-[(4-nitrophenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea
• 2-Amino-4-acetylaminotoluene
• 3'-Amino-4'-methylacetanilide
• 4-Acetylamino-2-aminotoluene
• Acetanilide, 3'-amino-4'-methyl-
• BRN 2804114
• CCRIS 2681
• N-(3-amino-4-methylphenyl)acetamide(SALTDATA: FREE)
• N,N'-(2,2-dimethylpropane-1,3-diyl)bis(3-phenylprop-2-enamide)
• N(4)-acetyl-2,4-toluenediamine
• 4-ACETYLAMINO-2-TOLUIDINE
• N(4)-Ac-TDA
• Z274783012
• N-(3-Amino-4-methylphenyl)acetamide, AldrichCPR
• 4-acetamino-2-aminotoluene
• Oprea1_151592
• Q27280094
• N-(3-amino-4-methylphenyl)-acetamide
• 3'-Amino-p-acetotoluidide
• Oprea1_544035
• AE-641/03220028
• 3-Amino-4-methyl acetanilide
• 6375-16-2
• DTXSID1064293
• DA-18418
• 4-acetoxyamino-2-aminotoluene
• N-(3-amino-4-methyl-phenyl)acetamide
• NS00035546
• EINECS 228-933-0
• MFCD00025202
• 2-Methyl-5-acetamido aniline
• EN300-39556
• HTV7P28A6R
• STL411751
• 5-acetamido-2-methylaniline
• DTXCID8044098
• LS-11555
• SCHEMBL2081736
• G29235
• AKOS000100559
• UNII-HTV7P28A6R
• Acetamide, N-(3-amino-4-methylphenyl)-
• CS-0370446
• p-Acetotoluidide, 3'-amino-
• ALBB-031746
• N-(3-Amino-4-methyl-phenyl)-acetamide
• 2-13-00-00062 (Beilstein Handbook Reference)
• N-(3-amino-4-methyl-phenyl) acetamide

• MDL： MFCD00025202
• Inchi： 1S/C9H12N2O/c1-6-3-4-8(5-9(6)10)11-7(2)12/h3-5H,10H2,1-2H3,(H,11,12)
• InChI Key： RBQWGHBZCHFUQU-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 164.09506
• Monoisotopic Mass: 164.094963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.109
• Boiling Point: 645.4°C at 760 mmHg
• Flash Point: 213.5°C
• Refractive Index: 1.605
• PSA: 55.12

N-(3-Amino-4-methylphenyl)acetamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• RTECS：AD8580000
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-(3-Amino-4-methylphenyl)acetamide

Comprehensive Overview of N-(3-Amino-4-methylphenyl)acetamide (CAS No. 6375-16-2): Properties, Applications, and Industry Insights

N-(3-Amino-4-methylphenyl)acetamide (CAS No. 6375-16-2), also known as 3-Amino-4-methylacetanilide, is a specialized organic compound with a molecular formula of C₉H₁₂N₂O. This aromatic amine derivative has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and versatile applications. The compound features an acetamide group attached to a 3-amino-4-methylphenyl ring, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for N-(3-Amino-4-methylphenyl)acetamide has surged, driven by its role in the synthesis of dyes, agrochemicals, and pharmaceutical precursors. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are pivotal in drug discovery. A 2023 market analysis highlighted a 12% annual growth in the fine chemicals sector, where this compound plays a critical role. Users frequently search for "6375-16-2 supplier" or "3-Amino-4-methylacetanilide synthesis," reflecting its commercial and academic relevance.

The compound’s physicochemical properties include a melting point range of 98–102°C and moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO). These characteristics make it suitable for controlled reactions in organic synthesis. Industry professionals often inquire about "safe handling of aromatic amines" or "CAS 6375-16-2 MSDS," emphasizing the need for proper storage (away from light and moisture) and adherence to laboratory safety protocols.

From an environmental standpoint, N-(3-Amino-4-methylphenyl)acetamide aligns with the growing focus on green chemistry. Its derivatives are being explored as alternatives to traditional petrochemical-based intermediates, addressing concerns about sustainable manufacturing. Recent patents describe its use in eco-friendly dye formulations, responding to the textile industry’s demand for non-toxic colorants.

Innovations in catalytic processes have further enhanced the compound’s accessibility. For example, a 2022 study demonstrated a 20% yield improvement via palladium-catalyzed amination, a topic frequently searched in academic databases. Additionally, its potential in photodynamic therapy research has sparked interest, with queries like "6375-16-2 biomedical applications" rising by 18% year-over-year.

Quality control remains a priority for manufacturers. Analytical techniques such as HPLC and GC-MS are employed to ensure purity levels >98%, a key requirement for pharmaceutical-grade material. Discussions on forums often center on "N-(3-Amino-4-methylphenyl)acetamide purity standards" or "batch-to-batch consistency," underscoring industry benchmarks.

Looking ahead, the compound’s adaptability positions it as a cornerstone in custom synthesis projects. With advancements in AI-driven molecular design, researchers predict expanded applications in high-performance materials and bioconjugates. As regulatory frameworks evolve, compliance with REACH and FDA guidelines will remain critical for global market access.

In summary, N-(3-Amino-4-methylphenyl)acetamide (CAS No. 6375-16-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted uses—from drug development to sustainable industrial processes—make it a compound of enduring significance, poised to meet future scientific and industrial challenges.